5-fluoro-2-methoxy-N-methylbenzenesulfonamide
Overview
Description
5-fluoro-2-methoxy-N-methylbenzenesulfonamide, also known as FMeSO2NHMe, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 5-fluoro-2-methoxy-N-methylbenzenesulfonamide is not fully understood, but it is believed to involve the binding of 5-fluoro-2-methoxy-N-methylbenzenesulfonamide to certain proteins or enzymes. This binding may result in the inhibition or activation of these proteins or enzymes, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
5-fluoro-2-methoxy-N-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects. One study found that 5-fluoro-2-methoxy-N-methylbenzenesulfonamide can induce apoptosis, or programmed cell death, in cancer cells. Another study found that 5-fluoro-2-methoxy-N-methylbenzenesulfonamide can inhibit the activity of certain enzymes involved in the biosynthesis of cholesterol. These effects make 5-fluoro-2-methoxy-N-methylbenzenesulfonamide a potential candidate for the development of new cancer therapies and cholesterol-lowering drugs.
Advantages and Limitations for Lab Experiments
One advantage of using 5-fluoro-2-methoxy-N-methylbenzenesulfonamide in lab experiments is its fluorescent properties, which make it easy to detect and quantify. Additionally, 5-fluoro-2-methoxy-N-methylbenzenesulfonamide is relatively stable and can be easily synthesized using various methods. However, one limitation of using 5-fluoro-2-methoxy-N-methylbenzenesulfonamide is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are many future directions for the study of 5-fluoro-2-methoxy-N-methylbenzenesulfonamide. One direction is the development of new fluorescent probes based on the structure of 5-fluoro-2-methoxy-N-methylbenzenesulfonamide for the detection of other metal ions. Another direction is the study of 5-fluoro-2-methoxy-N-methylbenzenesulfonamide's potential as a cancer therapy or cholesterol-lowering drug. Additionally, the mechanism of action of 5-fluoro-2-methoxy-N-methylbenzenesulfonamide could be further studied to better understand its biochemical and physiological effects.
Scientific Research Applications
5-fluoro-2-methoxy-N-methylbenzenesulfonamide has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of 5-fluoro-2-methoxy-N-methylbenzenesulfonamide is its use as a fluorescent probe for the detection of metal ions. 5-fluoro-2-methoxy-N-methylbenzenesulfonamide has been shown to selectively bind to certain metal ions, such as copper and zinc, and emit a fluorescent signal upon binding. This property makes 5-fluoro-2-methoxy-N-methylbenzenesulfonamide a valuable tool for studying metal ion homeostasis in cells and tissues.
properties
IUPAC Name |
5-fluoro-2-methoxy-N-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO3S/c1-10-14(11,12)8-5-6(9)3-4-7(8)13-2/h3-5,10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUFGZRGKZKRBGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=C(C=CC(=C1)F)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-2-methoxy-N-methylbenzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-{[(3-{[(2-furylmethyl)amino]carbonyl}-2-thienyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B4734177.png)
![2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-1-(4-nitrophenyl)ethanone](/img/structure/B4734186.png)
![N-benzyl-N-{[3-(3-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}acetamide](/img/structure/B4734192.png)
![N-[4-(4-morpholinylcarbonyl)phenyl]-2-naphthamide](/img/structure/B4734200.png)
![N,N'-bis[2-(3-chlorophenyl)ethyl]pentanediamide](/img/structure/B4734210.png)
![2-chloro-5-(4-morpholinylsulfonyl)-N-[3-(1-piperidinyl)propyl]benzamide](/img/structure/B4734219.png)
![2-bromo-4-[(5-imino-7-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl benzenesulfonate](/img/structure/B4734241.png)
![ethyl 1-[5-(3,4-dimethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]-4-piperidinecarboxylate](/img/structure/B4734244.png)
![5-{3-ethoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4734246.png)
![3-{5-[(4-bromophenoxy)methyl]-2-furyl}-2-cyano-N-1,3-thiazol-2-ylacrylamide](/img/structure/B4734271.png)
![ethyl 7-amino-3-(2-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B4734275.png)
![2-methoxy-N-methyl-5-({[2-(1-piperidinylcarbonyl)phenyl]amino}sulfonyl)benzamide](/img/structure/B4734283.png)